Cas no 2228716-08-1 (3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid)

3-Amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid is a heterocyclic amino acid derivative featuring a pyrazolo[1,5-a]pyrimidine scaffold. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both amino and carboxylic acid functional groups allows for versatile synthetic modifications, enabling its incorporation into peptidomimetics or small-molecule drug candidates. Its rigid pyrazolopyrimidine core may contribute to enhanced binding affinity and selectivity in target interactions. The compound's structural features make it a valuable intermediate for research in drug discovery and biochemical studies.
3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid structure
2228716-08-1 structure
Product Name:3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid
CAS No:2228716-08-1
MF:C9H10N4O2
MW:206.20130109787
CID:6292734
PubChem ID:165698773
Update Time:2025-05-21

3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid
    • EN300-1747136
    • 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid
    • 2228716-08-1
    • Inchi: 1S/C9H10N4O2/c10-5-6(9(14)15)7-4-8-11-2-1-3-13(8)12-7/h1-4,6H,5,10H2,(H,14,15)
    • InChI Key: XUDCREXGBBLUFU-UHFFFAOYSA-N
    • SMILES: OC(C(CN)C1C=C2N=CC=CN2N=1)=O

Computed Properties

  • Exact Mass: 206.08037557g/mol
  • Monoisotopic Mass: 206.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 93.5Ų

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3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid Related Literature

Additional information on 3-amino-2-{pyrazolo1,5-apyrimidin-2-yl}propanoic acid

Introduction to 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid (CAS No. 2228716-08-1)

3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid (CAS No. 2228716-08-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids with a pyrazolopyrimidine moiety, which has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid consists of a pyrazolopyrimidine ring system attached to an amino acid backbone. The pyrazolopyrimidine ring is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. This structural feature makes the compound a promising candidate for the development of new drugs targeting specific diseases.

Recent studies have highlighted the potential of 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid has shown promise in neurodegenerative disorders. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. It was found to reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2020 reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for oral administration in clinical settings, which is a significant advantage for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The synthesis of 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that involves a one-pot multicomponent reaction followed by selective functional group modifications. This method not only simplifies the synthesis process but also reduces the overall cost and environmental impact associated with large-scale production.

In conclusion, 3-amino-2-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoic acid (CAS No. 2228716-08-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.

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